Ethyl 2-[[2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetyl]amino]benzoate

• IUPAC Name: ethyl 2-[[2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C19H18N4O4S/c1-3-27-17(25)13-6-4-5-7-14(13)20-16(24)11-28-18-21-15-10-12(2)8-9-23(15)19(26)22-18/h4-10H,3,11H2,1-2H3,(H,20,24)
• InChI Key: AKKPHSMDIMWXOS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CSC2=NC(=O)N3C=CC(=CC3=N2)C
• Molecular Formula: C19H18N4O4S
• Molecular Weight: 398.4 g/mol
• CAS No.: 896330-87-3

Description

The compound “Ethyl 9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxylate” has a similar structure. It has a molecular weight of 232.24 and its IUPAC name is ethyl 9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate.

Molecular Structure Analysis

The molecular structure of related compounds like “4-oxopyrido[1,2-a]pyrimidine-3-carboxylic acid” has been analyzed. The average mass is 190.156 Da.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds related to Ethyl 2-[[2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetyl]amino]benzoate have been a subject of research due to their potential antimicrobial properties. For example, derivatives of quinazolines and triazinones have been synthesized and screened for their antibacterial and antifungal activities, demonstrating the broader interest in compounds with similar structures for their potential use in antimicrobial therapy (Desai, Shihora, & Moradia, 2007).

Hydrolysis Studies

Hydrolysis studies on related compounds, such as sulfonylurea herbicides, have shown the importance of understanding the chemical stability and degradation pathways of complex esters in various pH conditions. These studies provide insight into the environmental fate and potential transformation products of chemically related substances (Si, Zhang, & Takagi, 2005).

Chemical Transformations

Research into the chemical transformations of similar ester compounds has revealed methods for synthesizing diverse structures with potential biological activity. For instance, the reaction of ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates with S-methylisothiosemicarbazide hydroiodide has led to the formation of triazin-5(2H)-ones and triazine-3,5(2Н,4Н)-diones, showcasing the versatility of these chemical frameworks in creating pharmacologically relevant molecules (Vetyugova, Nashtatik, Safrygin, & Sosnovskikh, 2018).

Biological Activities

The exploration of biological activities of compounds structurally related to this compound has been a significant area of research. Studies involving the synthesis and pharmacophore modeling of quinazolines bearing a sulfonamide moiety have highlighted the antimicrobial potential of these compounds, suggesting a broad interest in their therapeutic applications (Ghorab, Ismail, Radwan, & Abdalla, 2013).

Safety and Hazards

The safety information for the related compound “Ethyl 9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxylate” can be found in its Material Safety Data Sheet (MSDS).